Cas no 2866333-80-2 (Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1) )

• Product Name: Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1)
• CAS No: 2866333-80-2
• MF: C₇H₆BrClF₃NO
• MW: 292.480850696564
• CID: 5561658
• Update Time: 2025-05-20

Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1)

• Inchi： 1S/C7H5BrF3NO.ClH/c8-4-1-5(12)3-6(2-4)13-7(9,10)11;/h1-3H,12H2;1H
• InChI Key： HEMJRMLCLLBMCY-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=C(N)C=C(Br)C=1)(F)F

Additional information on Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1)

Research Brief on Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1) (CAS: 2866333-80-2)

Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1) (CAS: 2866333-80-2) is a halogenated aniline derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its trifluoromethoxy and bromo substituents, has recently garnered attention due to its unique chemical properties and biological activity. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for further research and development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. The trifluoromethoxy group, known for its electron-withdrawing properties, can influence the pharmacokinetics and binding affinity of resulting derivatives. Meanwhile, the bromo substituent offers a reactive site for further functionalization, enabling the creation of diverse chemical libraries for screening purposes.

In the context of drug discovery, preliminary in vitro studies suggest that derivatives of Benzenamine, 3-bromo-5-(trifluoromethoxy)- may exhibit activity against certain enzyme targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported moderate inhibitory effects against a class of kinases involved in inflammatory pathways. While the exact mechanism remains under investigation, these findings highlight the compound's potential as a scaffold for developing novel therapeutics.

From a synthetic chemistry perspective, researchers have developed optimized routes for the production of 2866333-80-2 with improved yields and purity. Recent advancements in catalytic systems have enabled more efficient introduction of the trifluoromethoxy group, addressing previous challenges associated with this transformation. These methodological improvements are crucial for scaling up production and facilitating further biological evaluation.

Regulatory and safety assessments of Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1) are currently underway. Early toxicological data indicate that proper handling procedures are essential due to the compound's reactive nature. However, the hydrochloride form demonstrates improved stability compared to the free base, suggesting better suitability for pharmaceutical applications.

Looking forward, several research groups are exploring the incorporation of 2866333-80-2 into larger molecular architectures. Its unique combination of substituents makes it particularly valuable for fragment-based drug design, where it can serve as a core structure for developing compounds with tailored properties. Future studies will likely focus on expanding the structure-activity relationship (SAR) around this scaffold to identify more potent and selective derivatives.

In conclusion, Benzenamine, 3-bromo-5-(trifluoromethoxy)-, hydrochloride (1:1) represents an important intermediate in modern medicinal chemistry. Its recent emergence in the literature reflects growing recognition of its utility in drug discovery programs. As research progresses, this compound may serve as the foundation for novel therapeutic agents targeting various disease pathways.